Cas no 40576-27-0 (N,N'-Dibutyl-N,N'-bis(1-methyl-3-piperidylcarbonyl)ethylenediamine)

N,N'-Dibutyl-N,N'-bis(1-methyl-3-piperidylcarbonyl)ethylenediamine structure
40576-27-0 structure
Product Name:N,N'-Dibutyl-N,N'-bis(1-methyl-3-piperidylcarbonyl)ethylenediamine
CAS No:40576-27-0
MF:C24H46N4O2
MW:422.647646427155
CID:2633116
PubChem ID:218425
Update Time:2025-04-21

N,N'-Dibutyl-N,N'-bis(1-methyl-3-piperidylcarbonyl)ethylenediamine Chemical and Physical Properties

Names and Identifiers

    • N-butyl-N-[2-[butyl-(1-methylpiperidine-3-carbonyl)amino]ethyl]-1-methylpiperidine-3-carboxamide
    • 3-Piperidinecarboxamide, N,N'-1,2-ethanediylbis(N-butyl-1-methyl-
    • 40576-27-0
    • Nipecotamide, N,N'-ethylenebis(N-butyl-1-methyl-
    • N,N'-Ethylenebis(N-butyl-1-methylnipecotamide)
    • DTXSID50960983
    • N,N'-(Ethane-1,2-diyl)bis(N-butyl-1-methylpiperidine-3-carboxamide)
    • N,N'-Dibutyl-N,N'-bis(1-methyl-3-piperidylcarbonyl)ethylenediamine
    • BRN 0450121
    • Inchi: 1S/C24H46N4O2/c1-5-7-15-27(23(29)21-11-9-13-25(3)19-21)17-18-28(16-8-6-2)24(30)22-12-10-14-26(4)20-22/h21-22H,5-20H2,1-4H3
    • InChI Key: QAKLXTVKAMEHKP-UHFFFAOYSA-N
    • SMILES: O=C(C1CN(C)CCC1)N(CCCC)CCN(CCCC)C(C1CN(C)CCC1)=O

Computed Properties

  • Exact Mass: 422.36207672Da
  • Monoisotopic Mass: 422.36207672Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 11
  • Complexity: 481
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 47.1Ų
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